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Compound of Interest

Compound Name: Sisamine

Cat. No.: B1228274

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of sesamin's performance in clinical trials against
placebo and other alternatives, supported by experimental data. It aims to offer a
comprehensive overview for researchers, scientists, and drug development professionals
interested in the therapeutic potential of this lignan derived from sesame seeds.

Data Presentation: Quantitative Comparison of
Sesamin's Efficacy

The following tables summarize the quantitative data from meta-analyses and individual
randomized controlled trials (RCTS) investigating the effects of sesamin on various health
markers.

Table 1: Effects of Sesamin on Lipid Profile
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Study
(Year)

Participant
Population

Intervention

Control .
Group Duration
Group

(Sesamin)

Key
Findings
(Compared
to Control)

Meta-
Analysis (Sun
et al., 2022)
[1][2]

7 trials, 212

participants

Varied

dosages

Placebo Varied

Total
Cholesterol
(TC):
Significant
reduction
(WMD:
-10.893
mg/dL, 95%
Cl: -19.745 to
-2.041,
p=0.016)
LDL-c:
Significant
reduction
(WMD:
-8.429 mg/dL,
95% CI:
-16.086 to
-0.771,
p=0.031)
HDL-c & TG:
No significant

effect

Hirata et al.
(1996)

21
hypercholest
erolemic men

32.4 mg/day

sesamin +

Placebo + 9.9
mg/day o- 8 weeks
9.9 mg/day o-

tocopherol
tocopherol

TC:
Significant
reduction
LDL-c:
Significant

reduction
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_ _ TC, LDL-c,
Mohammads Patients with
) 200 mg/day TG:
hahi et al. Type 2 ] Placebo 8 weeks o
i sesamin Significant
(2017) Diabetes )
reduction

WMD: Weighted Mean Difference; CI: Confidence Interval; TC: Total Cholesterol; LDL-c: Low-
Density Lipoprotein cholesterol; HDL-c: High-Density Lipoprotein cholesterol; TG: Triglycerides.

Table 2: Effects of Sesamin on Blood Pressure
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Ke
L Intervention . y-
Study Participant Control . Findings
. Group Duration
(Year) Population . Group (Compared
(Sesamin)
to Control)

Systolic
Blood
Pressure
(SBP):
Significant
reduction
(WMD:
Meta- -3.662
Analysis (Sun 7 trials, 212 Varied ) mmHg, 95%
et al., 2022) participants dosages Placebo Varied Cl: -6.220 to
[1][2] -1.105,
p=0.005)
Diastolic
Blood
Pressure
(DBP): No
significant

effect

2.5
Study in 2011  People with grams/day

SBP: 6%

] ) ) decrease
(as cited in high blood powdered Placebo 1 month
) compared to
Healthline)[3]  pressure black sesame
placebo
seeds

WMD: Weighted Mean Difference; Cl: Confidence Interval; SBP: Systolic Blood Pressure; DBP:
Diastolic Blood Pressure.

Table 3: Effects of Sesamin on Inflammatory Markers
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Study
(Year)

Participant
Population

Intervention
Group
(Sesamin)

Control
Group

Duration

Key
Findings
(Compared
to Control)

Meta-
7 RCTs, 310

participants

Analysis
(Ghadiri et
al., 2021)

Varied
(sesame oll,
seeds,
sesamin

capsules)

Placebo

4-8 weeks

Interleukin-6
(IL-6):
Significant
reduction
(WMD -0.90;
95% ClI
(-1.71, -0.09))
C-reactive
protein (CRP)
& Tumor
necrosis
factor-a
(TNF-0): No
significant
effect overall,
but reduction
seenin
subgroups
using
sesamin

capsules.

44 women
Helli et al. with
(2019) Rheumatoid

Arthritis

200 mg/day
sesamin

supplement

Placebo

6 weeks

hs-CRP, TNF-
a, COX-2:
Significant
decrease
Hyaluronidas
e, MMP-3:
Significant

decrease
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WMD: Weighted Mean Difference; Cl: Confidence Interval; RCTs: Randomized Controlled
Trials; hs-CRP: high-sensitivity C-reactive protein; TNF-a: Tumor necrosis factor-alpha; COX-2:
Cyclooxygenase-2; MMP-3: Matrix metalloproteinase-3.

Experimental Protocols

Detailed methodologies for key clinical trials are outlined below to provide a comprehensive
understanding of the experimental conditions.

Helli et al. (2019): Sesamin in Rheumatoid Arthritis

o Study Design: A randomized, triple-blind, placebo-controlled clinical trial.

» Participants: 44 women diagnosed with rheumatoid arthritis were randomly assigned to an
intervention group or a control group.

¢ Intervention: The intervention group received 200 mg of a sesamin supplement daily for 6
weeks.

e Control: The control group received a matching placebo for 6 weeks.

o Data Collection: Serum levels of various proteolytic enzymes (hyaluronidase, aggrecanase,
and matrix metalloproteinases-3) and inflammatory biomarkers (hs-CRP, IL-1[3, IL-6, TNF-q,
and cyclooxygenase-2) were measured at the beginning and end of the study using the
enzyme-linked immunosorbent assay (ELISA) method. Clinical indices such as the number
of tender joints and pain severity were also assessed.

Meta-Analysis of Sesamin on Obesity, Blood Pressure,
and Lipid Profile (Sun et al., 2022)[1][2]

o Study Design: A systematic review and meta-analysis of randomized controlled trials.

 Inclusion Criteria: The analysis included seven trials with a total of 212 participants that
assessed the impact of sesamin on obesity, blood pressure, and lipid profile.

o Data Synthesis: Data from five databases (PubMed, Cochrane Library, EMBASE, Web of
Science, and Scopus) were electronically searched from their inception to July 2021. The
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primary outcomes were presented as weighted mean differences (WMD) with standard
deviations (SD).

Signaling Pathways and Mechanisms of Action

Sesamin exerts its health benefits by modulating various signaling pathways involved in
inflammation and oxidative stress. The following diagrams illustrate the key mechanisms of
action.

Caption: Sesamin's anti-inflammatory effect via inhibition of the NF-kB signaling pathway.

Caption: Sesamin's antioxidant effect through the activation of the Nrf2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1228274?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8494576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8494576/
https://www.researchgate.net/figure/Sesamin-inhibits-IL-1-induced-NO-and-PGE-2-production-The-data-presented-are-the-means_fig2_310431847
https://pubmed.ncbi.nlm.nih.gov/27863411/
https://pubmed.ncbi.nlm.nih.gov/27863411/
https://www.benchchem.com/product/b1228274#clinical-trial-results-validating-sesamin-s-health-benefits
https://www.benchchem.com/product/b1228274#clinical-trial-results-validating-sesamin-s-health-benefits
https://www.benchchem.com/product/b1228274#clinical-trial-results-validating-sesamin-s-health-benefits
https://www.benchchem.com/product/b1228274#clinical-trial-results-validating-sesamin-s-health-benefits
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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